Cas no 2174001-49-9 (methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride)

• Product Name: methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride
• CAS No: 2174001-49-9
• MF: C₈H₈Cl₂INO₂
• MW: 347.965092658997
• CID: 5814761
• PubChem ID: 137951662
• Update Time: 2025-05-23

methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride
• 2174001-49-9
• methyl 5-amino-2-chloro-3-iodobenzoate;hydrochloride
• EN300-1692439
• starbld0031568

• Inchi： 1S/C8H7ClINO2.ClH/c1-13-8(12)5-2-4(11)3-6(10)7(5)9;/h2-3H,11H2,1H3;1H
• InChI Key： OXARTJZQUNCNHD-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C(=O)OC)C=1Cl)N.Cl

Computed Properties

• Exact Mass: 346.89768g/mol
• Monoisotopic Mass: 346.89768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride

Methyl 5-Amino-2-Chloro-3-IodoBenzoate Hydrochloride: A Comprehensive Overview

The compound methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride (CAS No. 2174001-49-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aromatic ring with multiple substituents, including an amino group, a chlorine atom, and an iodine atom, along with a methyl ester group and a hydrochloride counterion.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki coupling and Stille coupling reactions. These techniques allow for the controlled introduction of substituents on the aromatic ring, ensuring high purity and structural integrity. The presence of the amino group at the 5-position of the benzene ring imparts unique electronic properties, making this compound highly reactive in certain chemical transformations.

The methyl ester group in the structure plays a crucial role in stabilizing the molecule and enhancing its solubility in organic solvents. This feature is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery systems. Furthermore, the hydrochloride counterion ensures that the compound exists in its protonated form under physiological conditions, which is essential for its activity in biological systems.

One of the most promising applications of methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that this compound can be efficiently converted into various heterocyclic compounds through cyclization reactions. These heterocycles are known to exhibit potent biological activities, including anti-inflammatory, anti-cancerous, and antimicrobial properties.

In the field of agrochemicals, this compound has shown potential as a building block for herbicides and fungicides. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal candidate for synthesizing compounds with improved selectivity and efficacy against agricultural pests.

From a materials science perspective, methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride has been explored as a precursor for advanced materials such as conductive polymers and organic semiconductors. The presence of electron-withdrawing groups like chlorine and iodine enhances the electronic properties of the resulting materials, making them suitable for applications in flexible electronics and optoelectronic devices.

Recent studies have also highlighted the importance of this compound in medicinal chemistry. For instance, researchers have utilized it as a key intermediate in the synthesis of novel kinase inhibitors. These inhibitors have shown remarkable activity against various cancer cell lines, suggesting its potential role in developing next-generation cancer therapies.

In conclusion, methyl 5-amino-2-chloro-3-iodobenzoate hydrochloride (CAS No. 2174001-49-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science.